Cas no 59962-72-0 (1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-)

• Product Name: 1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-
• CAS No: 59962-72-0
• MF: C₁₇H₂₁NO₅
• MW: 319.352345228195
• CID: 336664
• PubChem ID: 12297294
• Update Time: 2025-04-19

1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]-
• 4-[1-amino-2-(3,4,5-trimethoxyphenyl)ethyl]benzene-1,2-diol
• DTXSID70485744
• 59962-72-0
• CHEMBL3305675

• Inchi： 1S/C17H21NO5/c1-21-15-7-10(8-16(22-2)17(15)23-3)6-12(18)11-4-5-13(19)14(20)9-11/h4-5,7-9,12,19-20H,6,18H2,1-3H3
• InChI Key： NTYUWKSKVQIIGW-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)CC(C1C=CC(=C(C=1)O)O)N)OC)OC

Computed Properties

• Exact Mass: 319.14203
• Monoisotopic Mass: 319.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.2Ų

Experimental Properties

• PSA: 94.17